Cas no 85391-09-9 (2-chloro-1-methylcyclopropanecarboxylic acid)

• Product Name: 2-chloro-1-methylcyclopropanecarboxylic acid
• CAS No: 85391-09-9
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• CID: 990357
• PubChem ID: 3020619
• Update Time: 2025-04-20

2-chloro-1-methylcyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-methylcyclopropanecarboxylic acid
• 2-chloro-1-methylcyclopropane-1-carboxylic acid
• SCHEMBL11112050
• EINECS 286-761-1
• DTXSID801005851
• 85391-09-9
• NS00064002
• UDAHHJRBNYAHSW-UHFFFAOYSA-N

• Inchi： 1S/C5H7ClO2/c1-5(4(7)8)2-3(5)6/h3H,2H2,1H3,(H,7,8)
• InChI Key： UDAHHJRBNYAHSW-UHFFFAOYSA-N
• SMILES： ClC1CC1(C(=O)O)C

Computed Properties

• Exact Mass: 134.013
• Monoisotopic Mass: 134.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 215°C at 760 mmHg
• Flash Point: 83.8°C
• Refractive Index: 1.504

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids